![molecular formula C19H21N3O3S2 B2832337 2-((4-(Benzylsulfonyl)piperazin-1-yl)methyl)-4-(furan-2-yl)thiazole CAS No. 1170795-22-8](/img/structure/B2832337.png)
2-((4-(Benzylsulfonyl)piperazin-1-yl)methyl)-4-(furan-2-yl)thiazole
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Description
2-((4-(Benzylsulfonyl)piperazin-1-yl)methyl)-4-(furan-2-yl)thiazole is a chemical compound that belongs to the class of thiazole derivatives. It has been extensively studied for its potential use in the field of medicinal chemistry.
Scientific Research Applications
Antimicrobial Activities
A study by Başoğlu et al. (2013) on azole derivatives, starting from furan-2-carbohydrazide, led to the synthesis of compounds displaying antimicrobial activities. The research emphasized the synthesis and biological evaluation of these derivatives against microorganisms, demonstrating some activity against the tested bacteria and fungi (Başoğlu et al., 2013).
Anticancer and Anti-HIV Activities
Al-Soud et al. (2010) synthesized a series of compounds evaluated for their antiproliferative activity against human tumor-derived cell lines and screened for inhibitors against HIV-1 and HIV-2. Compounds showed significant antiproliferative effects, especially on human splenic B-lymphoblastoid cells and human acute B-lymphoblastic leukemia cell lines, although no activity against HIV was observed (Al-Soud et al., 2010).
Synthesis and Evaluation of Novel Derivatives for Pharmacological Activities
Kumar et al. (2017) synthesized novel derivatives of 1-{[3-(furan-2-yl)-5-substituted phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine. These compounds underwent evaluation for antidepressant and antianxiety activities, showing significant effects in behavioral tests on mice (Kumar et al., 2017).
Anticancer and Antiangiogenic Effects
Chandrappa et al. (2010) investigated novel thioxothiazolidin-4-one derivatives for their potential in inhibiting tumor growth and tumor-induced angiogenesis using the mouse Ehrlich Ascites Tumor model. The study found significant reduction in tumor volume and cell number, highlighting the anticancer therapy potential of these derivatives with their ability to inhibit tumor angiogenesis and cell proliferation (Chandrappa et al., 2010).
properties
IUPAC Name |
2-[(4-benzylsulfonylpiperazin-1-yl)methyl]-4-(furan-2-yl)-1,3-thiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O3S2/c23-27(24,15-16-5-2-1-3-6-16)22-10-8-21(9-11-22)13-19-20-17(14-26-19)18-7-4-12-25-18/h1-7,12,14H,8-11,13,15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJTYQCGFNRFCPC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=NC(=CS2)C3=CC=CO3)S(=O)(=O)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((4-(Benzylsulfonyl)piperazin-1-yl)methyl)-4-(furan-2-yl)thiazole |
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